Cas no 12036-09-8 (Rhenium oxide (ReO2))

Rhenium oxide (ReO2) is a transition metal oxide characterized by its metallic conductivity and catalytic properties. It crystallizes in a monoclinic structure and exhibits high thermal stability, making it suitable for high-temperature applications. ReO2 is notable for its redox activity, serving as an effective catalyst in hydrogenation and oxidation reactions. Its electrical conductivity, comparable to metals, is advantageous in electrochemical applications, including electrodes and sensors. The compound's robustness under reducing and oxidizing conditions further enhances its utility in industrial catalysis and materials science. ReO2 is also studied for its potential in thin-film technologies and as a precursor for other rhenium compounds.
Rhenium oxide (ReO2) structure
Rhenium oxide (ReO2) structure
Product Name:Rhenium oxide (ReO2)
CAS No:12036-09-8
MF:O2Re
MW:218.205801010132
CID:205893
PubChem ID:24861043
Update Time:2025-10-31

Rhenium oxide (ReO2) Chemical and Physical Properties

Names and Identifiers

    • Rhenium oxide (ReO2)
    • Rhenium(IV) Oxide
    • Rhenium (IV) Oxide Anhydrous
    • dioxorhenium
    • Rhenium dioxide
    • AKOS015916215
    • 12036-09-8
    • Rhenium(IV)oxidedihydrate
    • Q2451840
    • EINECS 234-839-0
    • DTXSID5065192
    • J-004320
    • Rhenium(IV) oxide, 99.7% trace metals basis
    • DTXCID2033601
    • MDL: MFCD00016305
    • Inchi: 1S/2O.Re
    • InChI Key: WXBOMIKEWRRKBB-UHFFFAOYSA-N
    • SMILES: [Re](=O)=O

Computed Properties

  • Exact Mass: 216.9428
  • Monoisotopic Mass: 218.945581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 18.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Color/Form: Dark brown solid material. Monoclinic structure
  • Density: 11,4 g/cm3
  • Melting Point: 1000°C (dec.)
  • Water Partition Coefficient: Insoluble in water and alkaline solutions.
  • PSA: 34.14
  • Solubility: Slightly soluble in water, insoluble in dilute acids, soluble in concentrated halogen acids

Rhenium oxide (ReO2) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • TSCA:Yes

Rhenium oxide (ReO2) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
75-2497-1g
Rhenium oxide (ReO2)
12036-09-8 (99.9%-Re)
1g
2237.0CNY 2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
75-2497-5g
Rhenium oxide (ReO2)
12036-09-8 (99.9%-Re)
5g
8949.0CNY 2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CR396-1g
Rhenium oxide (ReO2)
12036-09-8 99.5% Re Assay:85.34 ± 0.8%
1g
1328.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CR396-200mg
Rhenium oxide (ReO2)
12036-09-8 99.5% Re Assay:85.34 ± 0.8%
200mg
359.0CNY 2021-07-12
Apollo Scientific
IN2995-1g
Rhenium(IV) oxide
12036-09-8 99.9%
1g
£121.00 2025-02-19
Apollo Scientific
IN2995-5g
Rhenium(IV) oxide
12036-09-8 99.9%
5g
£467.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00594-5g
Dioxorhenium
12036-09-8 99.7% trace metals basis
5g
¥17248.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00594-1g
Dioxorhenium
12036-09-8 99.7% trace metals basis
1g
¥4768.0 2024-07-19
abcr
AB202318-5 g
Rhenium(IV) oxide, 99.9% (metals basis); .
12036-09-8 99.9%
5g
€875.00 2023-04-03
BAI LING WEI Technology Co., Ltd.
75-2497-1g
Rhenium(IV) oxide dihydrate (99.9%-Re)
12036-09-8 (99.9%-Re)
1g
¥ 2363 2022-04-25

Rhenium oxide (ReO2) Related Literature

Additional information on Rhenium oxide (ReO2)

Recent Advances in Rhenium Oxide (ReO2) Research: Applications and Innovations

Rhenium oxide (ReO2), with the CAS number 12036-09-8, has garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications. Recent studies have explored its use in catalysis, biomedical imaging, and therapeutic agents, highlighting its versatility and promise. This research briefing synthesizes the latest findings on ReO2, focusing on its synthesis, characterization, and biomedical applications.

One of the most notable advancements in ReO2 research is its role as a catalyst in organic transformations. A 2023 study published in Advanced Materials demonstrated that ReO2 nanoparticles exhibit exceptional catalytic activity in the hydrogenation of nitroarenes, a critical reaction in pharmaceutical synthesis. The study attributed this activity to the high surface area and redox properties of ReO2, suggesting its potential for industrial-scale applications.

In the biomedical realm, ReO2 has shown promise as a contrast agent for X-ray and computed tomography (CT) imaging. Researchers have developed ReO2-based nanocomposites that enhance imaging resolution while minimizing toxicity. A recent Nature Communications article (2024) reported that ReO2-coated gold nanoparticles significantly improved tumor visualization in preclinical models, paving the way for future diagnostic tools.

Beyond imaging, ReO2 is being investigated for its therapeutic potential. A groundbreaking study in Journal of Medicinal Chemistry (2023) revealed that ReO2-doped scaffolds promote bone regeneration by stimulating osteoblast activity. This finding opens new avenues for ReO2 in regenerative medicine, particularly in treating osteoporosis and fractures.

Despite these advancements, challenges remain in the large-scale production and biocompatibility of ReO2. Researchers are actively addressing these issues through surface modification and novel synthesis techniques. For instance, a 2024 ACS Nano study proposed a green synthesis method for ReO2 using plant extracts, which reduces environmental impact and enhances biocompatibility.

In conclusion, Rhenium oxide (ReO2) continues to emerge as a multifaceted material with transformative potential in chemical biomedicine. Its applications span catalysis, diagnostics, and therapeutics, driven by ongoing innovations in synthesis and functionalization. Future research should focus on optimizing its properties for clinical translation and expanding its utility in emerging fields such as nanomedicine and targeted drug delivery.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD